Cas no 71205-44-2 (4-(2-methylquinolinium-1-yl)butane-1-sulfonate)

4-(2-methylquinolinium-1-yl)butane-1-sulfonate structure
71205-44-2 structure
Product Name:4-(2-methylquinolinium-1-yl)butane-1-sulfonate
CAS No:71205-44-2
MF:C14H17NO3S
MW:279.354682683945
CID:1748228
PubChem ID:117066
Update Time:2025-04-21

4-(2-methylquinolinium-1-yl)butane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methylquinolinium-1-yl)butane-1-sulfonate
    • 1,3,5-tris[(2-methylpropan-2-yl)oxy]-2,4,6-trinitrobenzene
    • 2-Methyl-1-(4-sulfonatobutyl)quinolinium
    • JUWSQOREGFYALX-UHFFFAOYSA-N
    • 71205-44-2
    • 2-Methyl-1-(4-sulfobutyl)quinolinium hydroxide, inner salt
    • Quinolinium, 2-methyl-1-(4-sulfobutyl)-, inner salt
    • 2-Methyl-1-(4-sulfobutyl)quinolinium hydroxide inner salt
    • DTXSID8072291
    • DTXCID8046951
    • SCHEMBL4158036
    • Inchi: 1S/C14H17NO3S/c1-12-8-9-13-6-2-3-7-14(13)15(12)10-4-5-11-19(16,17)18/h2-3,6-9H,4-5,10-11H2,1H3
    • InChI Key: JUWSQOREGFYALX-UHFFFAOYSA-N
    • SMILES: S(CCCC[N+]1C(C)=CC=C2C=CC=CC=12)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 279.09301
  • Monoisotopic Mass: 279.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.5Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 61.08
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